(Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: N-(6-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C16H12N2O2S2/c1-3-8-18-12-7-6-11(20-2)10-14(12)22-16(18)17-15(19)13-5-4-9-21-13/h1,4-7,9-10H,8H2,2H3
• InChI Key: WZBFBJMMDAERQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CS3)S2)CC#C
• Molecular Formula: C16H12N2O2S2
• Molecular Weight: 328.4 g/mol

Description

(Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H12N2O2S2 and its molecular weight is 328.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Pathways

  Research focuses on the synthesis of complex molecules incorporating thiophene and benzothiazole moieties. For example, the development of novel synthetic routes for derivatives that could serve as intermediates for further chemical transformations is a key area. These synthetic strategies often aim at creating compounds with potential biological or material applications (Talupur, Satheesh, & Chandrasekhar, 2021).

• Characterization Techniques

  The characterization of these compounds involves a variety of analytical techniques, including IR, NMR, Mass spectrometry, and elemental analysis. Such detailed characterization is crucial for confirming the structure of synthesized compounds and for understanding their properties (Mohamed, 2021).

Biological Applications

• Antimicrobial Activity

  Some derivatives have been evaluated for their antimicrobial properties, with certain compounds showing promising activity against various microorganisms. This suggests potential applications in developing new antimicrobial agents (Wang, Xiang-hui, Lin, Qiang, Yin, Xue-Qiong, You, Cheng-Hang, & Yang, Jian-xin, 2012).

• Anti-inflammatory and Analgesic Properties

  Derivatives have been synthesized and screened for COX inhibition, analgesic, and anti-inflammatory activities, indicating their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science Applications

• Chemosensors: Coumarin benzothiazole derivatives have been synthesized and investigated for their photophysical properties and recognition abilities for anions, demonstrating the utility of benzothiazole derivatives in sensor development (Wang, Liu, Guan, Cao, Chen, Shan, Wu, & Xu, 2015).